Cas no 889302-74-3 (5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 889302-74-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 3057145
• PubChem ID: 4736813
• Update Time: 2025-11-02

5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid
• EN300-767989
• 889302-74-3
• 3-(4-aminophenyl)-1H-pyrazole-5-carboxylic acid
• STK613941
• starbld0016278
• F2124-0016
• BDBM45778
• cid_4736813
• CS-0268309
• MLS-0092016.0001
• AKOS002656992
• SCHEMBL1413865
• CCG-275679
• CHEMBL1568836
• AKOS000268224

• Inchi： 1S/C10H9N3O2/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-12-8/h1-5H,11H2,(H,12,13)(H,14,15)
• InChI Key： XDAMYQIUNAEJEN-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(=CC=2)N)=NN1)=O

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid

5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic Acid: A Versatile Chemical Building Block for Pharmaceutical Research

In the realm of pharmaceutical chemistry, 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 889302-74-3) has emerged as a crucial intermediate with significant potential in drug discovery and development. This compound, characterized by its unique pyrazole-carboxylic acid structure, has garnered attention from researchers worldwide due to its versatile applications in medicinal chemistry and material science.

The molecular structure of 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid combines an aromatic amine group with a heterocyclic pyrazole ring and a carboxylic acid functionality. This trifecta of reactive moieties makes it particularly valuable for creating diverse molecular architectures. Recent studies published in the Journal of Medicinal Chemistry highlight its growing importance as a pharmaceutical intermediate in the synthesis of potential kinase inhibitors and anti-inflammatory agents.

From a synthetic chemistry perspective, the 5-aminophenyl pyrazole derivative offers multiple sites for chemical modification, allowing researchers to develop novel compounds with tailored properties. Its carboxylic acid group enables easy conjugation with various amines and alcohols through standard coupling reactions, while the aromatic amine provides opportunities for further functionalization. These characteristics make it particularly valuable in combinatorial chemistry approaches for drug discovery.

The pharmaceutical applications of 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid are particularly relevant in current research trends focusing on targeted therapies. With the growing interest in personalized medicine, this compound serves as a key building block for developing small molecule drugs that can interact with specific biological targets. Recent patent filings indicate its use in developing potential treatments for chronic inflammatory conditions and metabolic disorders.

Quality control and characterization of CAS 889302-74-3 are critical aspects for research applications. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure the purity and structural integrity of this compound. The pharmaceutical industry maintains strict specifications for such intermediates, typically requiring purity levels above 98% for research applications.

From a commercial availability standpoint, 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid is supplied by several specialty chemical manufacturers under GMP conditions. The global market for such pharmaceutical intermediates has seen steady growth, driven by increasing R&D investments in drug discovery. Market analysts project continued demand expansion as more researchers explore its potential in developing novel therapeutic agents.

Environmental and safety considerations for handling 5-aminophenyl pyrazole carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and safety glasses is recommended when working with this material. Storage typically requires protection from moisture and light at room temperature conditions.

The future research directions for 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid appear promising, particularly in the context of fragment-based drug discovery. Its molecular weight and physicochemical properties make it suitable for developing lead compounds with optimal drug-like characteristics. Emerging applications in materials science, particularly in the development of functional polymers and coordination complexes, further expand its potential utility beyond pharmaceutical applications.

For researchers considering pyrazole-3-carboxylic acid derivatives for their projects, this compound offers several advantages. Its well-characterized synthesis route, commercial availability, and versatile reactivity profile make it an attractive starting material for various synthetic transformations. The growing body of literature documenting its successful incorporation into bioactive molecules further supports its value in medicinal chemistry programs.

In conclusion, 5-(4-Aminophenyl)-1H-pyrazole-3-carboxylic acid (CAS 889302-74-3) represents an important tool in modern chemical research. Its unique structural features and multiple reactive sites continue to inspire innovative applications in drug discovery and beyond. As pharmaceutical research evolves toward more targeted approaches, the demand for such specialized chemical building blocks is expected to grow, solidifying its position as a valuable asset in the chemist's toolbox.